Cas no 2104546-71-4 (methyl 3-amino-2-(dimethyl-1,2-oxazol-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(dimethyl-1,2-oxazol-4-yl)propanoate
• CAS No: 2104546-71-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5824428
• PubChem ID: 165835580
• Update Time: 2025-05-20

methyl 3-amino-2-(dimethyl-1,2-oxazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(dimethyl-1,2-oxazol-4-yl)propanoate
• 2104546-71-4
• EN300-1788519

• Inchi： 1S/C9H14N2O3/c1-5-8(6(2)14-11-5)7(4-10)9(12)13-3/h7H,4,10H2,1-3H3
• InChI Key： PZBZRMHOWGKTGG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.4Ų

Additional information on methyl 3-amino-2-(dimethyl-1,2-oxazol-4-yl)propanoate

Recent Advances in the Study of Methyl 3-amino-2-(dimethyl-1,2-oxazol-4-yl)propanoate (CAS: 2104546-71-4)

The compound methyl 3-amino-2-(dimethyl-1,2-oxazol-4-yl)propanoate (CAS: 2104546-71-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazole ring and ester functionality, has been identified as a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition.

One of the key areas of research involving this compound is its role as a building block in the synthesis of more complex molecules. The presence of both amino and ester groups provides multiple sites for chemical modification, making it a versatile intermediate. Recent publications have highlighted its use in the synthesis of small-molecule inhibitors targeting various kinases and proteases, which are critical in diseases such as cancer and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of methyl 3-amino-2-(dimethyl-1,2-oxazol-4-yl)propanoate in inhibiting the activity of a specific kinase implicated in tumor growth. The study utilized a combination of computational docking and in vitro assays to identify the most potent derivatives, with some showing IC50 values in the nanomolar range. These findings underscore the potential of this compound as a lead structure for further optimization.

Another significant development is the exploration of this compound's role in prodrug design. The ester moiety can be hydrolyzed in vivo to release the active drug, making it an attractive candidate for improving the pharmacokinetic properties of therapeutic agents. Recent preclinical studies have shown that prodrugs based on this scaffold exhibit enhanced bioavailability and reduced toxicity compared to their parent compounds.

Despite these promising results, challenges remain in the development of methyl 3-amino-2-(dimethyl-1,2-oxazol-4-yl)propanoate-based therapeutics. Issues such as metabolic stability and selectivity need to be addressed through further structural optimization. Future research directions may include the incorporation of this scaffold into larger, more complex molecules or its use in combination with other pharmacophores to enhance therapeutic efficacy.

In conclusion, methyl 3-amino-2-(dimethyl-1,2-oxazol-4-yl)propanoate (CAS: 2104546-71-4) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research is expected to uncover new opportunities for this compound, potentially leading to the development of innovative therapies for a range of diseases.